Cas no 2680741-67-5 (tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate
• CAS No: 2680741-67-5
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5633417
• PubChem ID: 165924167
• Update Time: 2025-10-28

tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)carbamate
• EN300-28288736
• 2680741-67-5
• tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate

• Inchi： 1S/C15H20N2O2S/c1-15(2,3)19-14(18)17-8-9-20-11-13-7-5-4-6-12(13)10-16/h4-7H,8-9,11H2,1-3H3,(H,17,18)
• InChI Key： QAFUAYJJODZCTJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C#N)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate

tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate, identified by the CAS number 2680741-67-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a sulfanyl group substituted with a cyanophenyl ring. This combination of functional groups provides the compound with versatile reactivity and selectivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. The sulfanyl group, in particular, has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, the cyanophenyl moiety contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, enhancing its pharmacological profile.

The synthesis of tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the sulfide bond and the subsequent coupling with the tert-butyl carbamate group. Advanced techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the synthesis process, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and further experimentation.

In terms of applications, tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate has shown promise in several areas. In materials science, it has been investigated as a precursor for the development of novel polymers with improved mechanical and thermal properties. The compound's ability to form stable bonds under mild conditions makes it an attractive candidate for polymerization reactions. Furthermore, its compatibility with various solvents and its resistance to environmental degradation make it suitable for use in coatings and adhesives.

The environmental impact of tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it could be used in agricultural applications without posing significant risks to ecosystems. However, further research is needed to fully understand its long-term effects on the environment.

In conclusion, tert-butyl N-(2-{(2-cyanophenyl)methylsulfanyl}ethyl)carbamate, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry, making it a subject of ongoing research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.